Methyl (5-tert-butyl-1H-pyrazol-3-yl)carbamate

• CAS RN: 87844-66-4
• Molecular Formula: C9H15N3O2
• Molecular Weight: 197.23 g/mol
• IUPAC Name: methyl N-(5-tert-butyl-1H-pyrazol-3-yl)carbamate
• InChI: InChI=1S/C9H15N3O2/c1-9(2,3)6-5-7(12-11-6)10-8(13)14-4/h5H,1-4H3,(H2,10,11,12,13)
• InChI Key: GEVWNUOXPSZFAE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=NN1)NC(=O)OC

Description

Methyl (5-tert-butyl-1H-pyrazol-3-yl)carbamate is a useful research compound. Its molecular formula is C9H15N3O2 and its molecular weight is 197.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

42 g of Compound [II] and 30 g of sodium bicarbonate were dissolved in 2 l of water, and 34 g of methyl chloroformate was added dropwise to the solution over 1.5 hours at 10° C. The mixture was allowed to react at 10° C. for one hour. After completion of the reaction, the solid product was collected by filtration, washed with water and dried to obtain 44 g of methyl N-(5-t-butyl-3-pyrazolyl)carbamate.

Synthesis routes and methods II

Procedure details

10 g of 3-amino-5-t-butylpyrazole as prepared in Reference Example (this pyrazole compound being hereinafter referred to as "Compound [II]") was dissolved in 100 ml of carbon tetrachloride, and 6.8 g of methyl chloroformate was added to the solution. The mixture was then allowed to react for 5 hours under refluxing. After cooling the reaction solution, a potassium carbonate aqueous solution was added thereto whereby crystals were formed. The crystals were collected by filtration, and washed with carbon tetrachloride and water to obtain 3.8 g of methyl N-(5-t-butyl-3-pyrazolyl)carbamate. This compound was recrystallized from a mixed solvent of carbon tetrachloride and chloroform and found to have a melting point of 177° C.